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Compound of Interest

Compound Name: A 779

Cat. No.: B15605931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A 779 is a selective and potent antagonist of the Mas receptor, a key component of the

protective arm of the renin-angiotensin system (RAS).[1] The Angiotensin-(1-7)/Mas receptor

axis is involved in various physiological processes in the central nervous system, including

cardiovascular regulation, neuroprotection, and modulation of neurotransmitter release.

Microinjection of A 779 into specific brain regions allows for the targeted investigation of the

role of the Mas receptor in these processes. These application notes provide detailed protocols

for the preparation and stereotaxic microinjection of A 779 into rodent brain tissue.
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Property Value Reference

Formal Name

5-L-isoleucine-7-D-alanine-1-7-

angiotensin II, trifluoroacetate

salt

[1]

Molecular Formula
C39H60N12O11 •

XCF3COOH
[1]

Molecular Weight 873.0 g/mol [1]

Purity ≥98% [1]

Form Crystalline solid [1]

Storage -20°C [1]

Stability ≥4 years at -20°C [1]

Solubility of A 779 (trifluoroacetate salt)
Solvent Approximate Solubility Reference

DMSO 33 mg/mL [1]

Dimethyl formamide 10 mg/mL [1]

PBS (pH 7.2) 1 mg/mL [1]
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Parameter Recommendation Notes

Vehicle

Artificial cerebrospinal fluid

(aCSF), sterile saline, or PBS

(pH 7.2)

Ensure the final concentration

of any organic solvent (e.g.,

DMSO) is minimal to avoid

physiological effects.[1][2]

Concentration Range 1-10 µg/µL

This is a suggested starting

range. Optimal concentration

should be determined through

dose-response studies for the

specific brain region and

behavioral/physiological

endpoint.

Injection Volume 100-500 nL per site

Smaller volumes are preferred

to minimize tissue

displacement and damage.[3]

Infusion Rate 100-200 nL/min
A slow infusion rate prevents

backflow and tissue damage.

Cannula Size 30-34 gauge
Smaller gauge needles cause

less tissue damage.

Experimental Protocols
Preparation of A 779 Injection Solution
Objective: To prepare a sterile A 779 solution for in vivo microinjection.

Materials:

A 779 (trifluoroacetate salt)[1]

Dimethyl sulfoxide (DMSO), sterile

Sterile phosphate-buffered saline (PBS, pH 7.2) or artificial cerebrospinal fluid (aCSF)

Sterile microcentrifuge tubes
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Vortex mixer

Sterile syringe filters (0.22 µm)

Procedure:

Stock Solution Preparation (in DMSO):

Due to its higher solubility, it is recommended to first dissolve A 779 in DMSO.[1]

In a sterile microcentrifuge tube, dissolve A 779 in a minimal amount of sterile DMSO to

create a concentrated stock solution (e.g., 10 mg/mL).

Vortex briefly to ensure complete dissolution.

Working Solution Preparation (Dilution in Aqueous Buffer):

Perform serial dilutions of the DMSO stock solution with sterile PBS (pH 7.2) or aCSF to

achieve the desired final concentration for injection.

Important: The final concentration of DMSO in the working solution should be kept to a

minimum (ideally less than 1%) to avoid solvent-induced toxicity or off-target effects.[2]

For example, to prepare a 1 µg/µL working solution from a 10 mg/mL stock, you would

perform a 1:10,000 dilution. To minimize the DMSO concentration, this should be done in

multiple dilution steps.

Sterilization:

Filter the final working solution through a sterile 0.22 µm syringe filter into a new sterile

microcentrifuge tube.

Storage:

It is recommended to prepare fresh aqueous solutions of A 779 daily.[1] If temporary

storage is necessary, keep the solution on ice and protected from light.

Stereotaxic Microinjection Protocol for Rodents
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Objective: To deliver A 779 accurately to a specific brain region in an anesthetized rodent. This

protocol provides a general framework; specific coordinates for the target brain region must be

obtained from a stereotaxic atlas (e.g., Paxinos and Franklin's The Mouse Brain in Stereotaxic

Coordinates).

Materials:

Anesthesia machine with isoflurane

Stereotaxic apparatus

Heating pad to maintain body temperature

Surgical tools (scalpel, scissors, forceps, hemostats, wound clips or sutures)

Microinjection pump and syringe (e.g., Hamilton syringe)

Internal cannula (injection needle) and guide cannula

Dental cement

Anchor screws

Antiseptic solution (e.g., Betadine, 70% ethanol)

Ophthalmic ointment

Analgesics and antibiotics (as per institutional guidelines)

Prepared sterile A 779 solution

Procedure:

Animal Preparation:

Anesthetize the animal using isoflurane (induction at 3-4%, maintenance at 1-2%).

Confirm proper anesthetic depth by checking for the absence of a pedal withdrawal reflex.
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Shave the scalp and secure the animal in the stereotaxic frame.

Apply ophthalmic ointment to the eyes to prevent drying.

Clean the surgical area with antiseptic solution.

Administer a local anesthetic to the scalp.

Surgical Procedure:

Make a midline incision on the scalp to expose the skull.

Use a cotton swab to clean and dry the skull surface, ensuring bregma and lambda are

visible.

Level the skull by adjusting the incisor bar until the dorsal-ventral coordinates for bregma

and lambda are the same.

Identify the coordinates for the target brain region from a stereotaxic atlas.

Mark the injection site on the skull.

Drill a small burr hole at the marked location, being careful not to damage the underlying

dura mater.

If implanting a guide cannula for future injections, drill additional holes for anchor screws.

Microinjection:

Load the microinjection syringe with the A 779 solution, ensuring there are no air bubbles.

Lower the injection needle to the predetermined dorsal-ventral coordinate of the target

brain region.

Infuse the A 779 solution at a slow, controlled rate (e.g., 100 nL/min).

After the infusion is complete, leave the needle in place for an additional 5-10 minutes to

allow for diffusion and to prevent backflow upon retraction.
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Slowly retract the injection needle.

Closure and Post-operative Care:

If a guide cannula was implanted, secure it with dental cement and anchor screws. Insert

a dummy cannula to keep the guide patent.

Suture or apply wound clips to close the scalp incision.

Administer post-operative analgesics and antibiotics as required by your institution's

animal care and use committee.

Remove the animal from the stereotaxic frame and allow it to recover on a heating pad

until it is fully ambulatory.

House the animal individually for the initial recovery period and monitor for any signs of

distress or infection.
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Caption: Simplified signaling pathway of the Mas receptor.
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Caption: Experimental workflow for A 779 microinjection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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